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Cat. No.: B1166089 Get Quote

Technical Support Center: Polawax GP 200
Formulations
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals experiencing grainy

textures in their Polawax GP 200 formulations.

Frequently Asked Questions (FAQs)
Q1: What is Polawax GP 200?

Polawax GP 200 is a non-ionic, self-emulsifying wax used to create stable oil-in-water (o/w)

emulsions.[1][2][3] It is a proprietary blend composed of cetearyl alcohol and PEG-20 stearate,

derived from vegetable and petrochemical sources.[1] Its versatility allows for its use in a wide

range of personal care and pharmaceutical products, creating creams and lotions with

excellent texture and stability.[1][3]

Q2: What are the typical usage levels for Polawax GP 200?

Recommended usage levels for Polawax GP 200 in topical formulations are between 2% and

25%.[4][5] A common guideline is to use Polawax GP 200 at 25% of the total oil phase volume

in the formulation.[4]

Q3: What is the melting point of Polawax GP 200?
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The melting point of Polawax GP 200 is between 50°C and 54°C.[4]

Troubleshooting Grainy Texture
A grainy or lumpy texture in a cream or lotion is a common stability issue that can arise from

several factors during formulation.[6] This section provides a detailed guide to troubleshooting

and resolving this problem in Polawax GP 200 formulations.

Q4: What are the primary causes of a grainy texture in my Polawax GP 200 emulsion?

A grainy texture is typically caused by the crystallization of high melting point ingredients, such

as fatty alcohols (like cetearyl alcohol, a component of Polawax GP 200) or other waxes and

butters included in the formulation.[7][8] The primary contributing factors are:

Improper Cooling: Cooling the emulsion too slowly can allow fatty acids and other high

melting point ingredients to crystallize separately from the rest of the formulation, leading to

a grainy feel.[7] Conversely, crash cooling without proper homogenization can also

sometimes lead to instability.

Insufficient Heating: If the oil and water phases are not heated to a sufficiently high

temperature (well above the melting point of all waxy components), some ingredients may

not fully melt and disperse, leading to a grainy texture upon cooling.

Inadequate Homogenization: Insufficient shear or mixing during the emulsification and

cooling processes can result in larger oil droplets and an unstable emulsion, which can be

more prone to crystallization and graininess.

Ingredient Incompatibility: The presence of certain ingredients, particularly high

concentrations of vegetable butters (like shea or cocoa butter) or other waxes, can increase

the likelihood of crystallization if not properly incorporated.[8]

Q5: How can I prevent a grainy texture from developing in my Polawax GP 200 formulation?

Preventing a grainy texture involves careful control over the heating, cooling, and

homogenization processes.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1166089?utm_src=pdf-body
https://www.gonative.co.nz/products/emulsifier-nf-polawax-gp-200
https://oribionature.com/texture-issues-oem-skincare-products/
https://www.benchchem.com/product/b1166089?utm_src=pdf-body
https://www.benchchem.com/product/b1166089?utm_src=pdf-body
https://www.benchchem.com/product/b1166089?utm_src=pdf-body
https://rootritualapothecary.com/rooted-wisdom/troubleshooting
https://www.humblebeeandme.com/why-is-my-body-butter-grainy/
https://rootritualapothecary.com/rooted-wisdom/troubleshooting
https://www.humblebeeandme.com/why-is-my-body-butter-grainy/
https://www.benchchem.com/product/b1166089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heating: Ensure both the oil and water phases are heated to at least 75-80°C to ensure all

waxy components, including the Polawax GP 200, are fully melted.

Cooling: The cooling rate is a critical parameter. While specific data for Polawax GP 200 is

not readily available, studies on its primary component, cetearyl alcohol, suggest that a

controlled, moderately rapid cooling rate is often optimal. One study on a similar emulsion

system found that a cooling rate of 0.5°C/min with a holding period at a higher temperature

(35°C) improved stability compared to a lower holding temperature (25°C).[9] However, for

formulations with high concentrations of butters, a more rapid cooling (e.g., in a cold water

bath) with continuous stirring is often recommended to prevent crystallization.[10]

Homogenization: Use a high-shear mixer (homogenizer) during the emulsification step and

continue with moderate stirring during the cooling process until the emulsion has thickened.

This helps to create a uniform droplet size and prevent the aggregation of crystals.

Q6: I already have a grainy batch of cream. Can it be fixed?

Yes, in many cases, a grainy batch can be salvaged. The standard procedure is to gently

reheat the cream to 70-75°C until all the grains have melted.[10] Then, cool the batch rapidly

while using a stick blender or homogenizer to ensure the ingredients solidify uniformly.[10]

However, this may not be suitable for formulations containing heat-sensitive active ingredients.

Data Presentation
The following table summarizes key formulation and processing parameters for Polawax GP
200 and its primary component, cetearyl alcohol.
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Parameter Polawax GP 200
Cetearyl Alcohol
(Proxy)

Source

INCI Name
Cetearyl Alcohol (and)

PEG-20 Stearate
Cetearyl Alcohol [1]

Typical Usage Level
2-25% (often 25% of

the oil phase)
1-30% [4]

Melting Point 50-54°C ~49-56°C [4]

Optimal Processing

Temperature
Heat to 75-80°C Heat to >70°C

General Formulation

Practice

Recommended

Cooling Rate

Not specified.

Generally moderate to

rapid cooling with

continuous stirring is

advised.

A study on a similar

system suggests a

controlled cooling rate

(e.g., 0.5°C/min) with

a holding period can

be effective.[9] For

butter-heavy

formulations, rapid

cooling is often

preferred.[10]

[9][10]

Experimental Protocols
Protocol 1: Troubleshooting a Grainy Emulsion

This protocol outlines the steps to salvage a grainy batch of cream.

Reheating: Gently heat the grainy emulsion in a water bath to 70-75°C. Stir continuously with

a spatula or overhead stirrer until the grainy particles have completely dissolved and the

mixture is smooth.

Homogenization (if available): If a homogenizer is available, process the heated emulsion for

2-3 minutes at a moderate speed to ensure uniform dispersion.

Rapid Cooling: Immediately transfer the beaker to a cold water or ice bath.
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Continuous Mixing: Begin stirring the emulsion with a stick blender or overhead stirrer.

Continue to stir continuously as the emulsion cools and thickens. This prevents the high-

melting-point ingredients from crystallizing separately.

Final Mixing: Once the emulsion has reached a temperature below 40°C and has thickened

to a creamy consistency, switch to gentle stirring with a spatula to avoid incorporating too

much air.

Evaluation: After 24 hours, visually and physically evaluate the texture of the cream for any

signs of graininess.

Protocol 2: Evaluating Emulsion Texture Using Microscopy

This protocol describes how to use microscopy to visualize the crystal structure within an

emulsion.

Sample Preparation: Place a small drop of the emulsion on a clean microscope slide. Gently

place a coverslip over the drop, avoiding the formation of air bubbles.[11]

Microscope Setup: Use a polarized light microscope for optimal visualization of crystalline

structures.[11]

Observation:

Under bright-field illumination, observe the general droplet size and distribution.[11]

Switch to polarized light. Crystalline structures, such as those formed by fatty alcohols, will

appear as bright, birefringent areas against a dark background.[11]

Image Capture: Capture images of representative areas of the slide.

Analysis: Compare the images of a smooth, desirable emulsion with those of a grainy

emulsion. Grainy emulsions will typically show larger, more numerous, or more organized

crystalline structures.

Protocol 3: Sensory Evaluation of Cream Texture
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This protocol provides a framework for conducting a sensory panel to evaluate the texture of

different formulations.

Panelist Selection: Recruit a panel of trained or consumer assessors.[12]

Sample Presentation: Present the samples in identical, coded containers. Provide a

standardized amount of each product for evaluation.

Evaluation Procedure: Instruct panelists to assess the following textural attributes on a

labeled magnitude scale (e.g., 0 = not at all, 10 = extremely):

Visual Appearance: Is the product smooth or grainy?

Pickup: How does the product feel when first touched? (e.g., firm, soft)

Spreadability: How easily does the product spread on the skin?

Feel during Rub-out: Is the texture smooth, grainy, or lumpy during application?

Afterfeel: What is the residual feeling on the skin? (e.g., smooth, waxy, greasy)

Data Analysis: Analyze the data statistically to determine if there are significant differences in

the perceived texture between formulations.

Mandatory Visualizations
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Grainy Texture Observed in Emulsion
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Cool Emulsion with Continuous Stirring

Evaluate Texture after 24 hours
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Caption: Troubleshooting workflow for resolving grainy texture in emulsions.
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Grainy Texture Crystallization of High-Melt Ingredients
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Caption: Root cause analysis for the development of a grainy texture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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